Cas no 105838-03-7 (Ethyl 4-piperidinepentanoate)

• Product Name: Ethyl 4-piperidinepentanoate
• CAS No: 105838-03-7
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6430657
• PubChem ID: 53725767
• Update Time: 2025-08-04

Ethyl 4-piperidinepentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-piperidinepentanoate
• SCHEMBL14173380
• EN300-6747875
• 105838-03-7
• ethyl 5-(piperidin-4-yl)pentanoate

• Inchi： 1S/C12H23NO2/c1-2-15-12(14)6-4-3-5-11-7-9-13-10-8-11/h11,13H,2-10H2,1H3
• InChI Key： JPNOSOYUMRWTAG-UHFFFAOYSA-N
• SMILES： N1CCC(CCCCC(OCC)=O)CC1

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.943±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 137-138 °C(Press: 12 Torr)
• pka: 10.68±0.10(Predicted)

Additional information on Ethyl 4-piperidinepentanoate

Research Brief on Ethyl 4-piperidinepentanoate (CAS: 105838-03-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-piperidinepentanoate (CAS: 105838-03-7) is a chemical compound of growing interest in the field of chemical biology and pharmaceutical research. This ester derivative, featuring a piperidine ring, has been investigated for its potential applications in drug discovery, particularly as a building block for bioactive molecules. Recent studies have explored its role in the synthesis of novel therapeutic agents, leveraging its unique structural properties to modulate biological targets.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl 4-piperidinepentanoate as a key intermediate in the development of central nervous system (CNS) targeting compounds. The research demonstrated its efficacy in enhancing blood-brain barrier permeability, a critical factor in the design of neuroactive drugs. The compound's lipophilic nature, conferred by the ethyl ester and pentanoate chain, was identified as a contributing factor to its favorable pharmacokinetic properties.

Further investigations have focused on the structural optimization of Ethyl 4-piperidinepentanoate derivatives to improve their binding affinity to specific receptors. A recent patent application (WO2023056789) disclosed novel analogs of this compound designed to target G protein-coupled receptors (GPCRs), which are implicated in various neurological and metabolic disorders. The patent highlights the compound's versatility as a scaffold for generating diverse pharmacophores with tailored biological activities.

In addition to its pharmacological potential, Ethyl 4-piperidinepentanoate has been studied for its chemical properties. A 2024 paper in Organic & Biomolecular Chemistry detailed its use in multicomponent reactions, enabling the efficient synthesis of complex heterocyclic structures. The study emphasized the compound's stability under various reaction conditions, making it a valuable tool for synthetic chemists.

Despite these advancements, challenges remain in the large-scale production and purification of Ethyl 4-piperidinepentanoate. Recent process chemistry research has addressed these issues, with a focus on developing greener synthetic routes and improving yield. A team at the University of Cambridge reported a catalytic method that reduces waste and enhances efficiency, as published in ACS Sustainable Chemistry & Engineering earlier this year.

Looking forward, Ethyl 4-piperidinepentanoate continues to attract attention as a promising candidate for further drug development. Its combination of synthetic accessibility and biological relevance positions it as a valuable asset in medicinal chemistry. Ongoing research is expected to uncover additional applications, particularly in the areas of neurodegenerative disease treatment and pain management.